Cas no 1251000-68-6 (9-[(tert-butoxy)carbonyl]-1-oxa-9-azaspiro[5.5]undecane-3-carboxylic acid)

• Product Name: 9-[(tert-butoxy)carbonyl]-1-oxa-9-azaspiro[5.5]undecane-3-carboxylic acid
• CAS No: 1251000-68-6
• MF: C₁₅H₂₅NO₅
• MW: 299.362704992294
• MDL: MFCD14581161
• CID: 4934081
• PubChem ID: 71742298
• Update Time: 2026-02-27

9-[(tert-butoxy)carbonyl]-1-oxa-9-azaspiro[5.5]undecane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 9-BOC-1-OXA-9-AZASPIRO[5.5]UNDECANE-3-CARBOXYLIC ACID
• 9-(tert-Butoxycarbonyl)-1-oxa-9-azaspiro[5.5]undecane-3-carboxylic acid
• 9-[(tert-butoxy)carbonyl]-1-oxa-9-azaspiro[5.5]undecane-3-carboxylic acid
• SB43926
• 9-(tert-Butoxycarbonyl)-1-oxa-9-azaspiro[5.5]undecane-3-carboxylicacid
• SY387361
• CS-0101266
• SY387360
• 1251000-68-6
• SY387427
• MFCD14581161
• (S)-9-Boc-1-oxa-9-azaspiro[5.5]undecane-3-carboxylic Acid
• (R)-9-Boc-1-oxa-9-azaspiro[5.5]undecane-3-carboxylic Acid

• MDL： MFCD14581161
• Inchi： 1S/C15H25NO5/c1-14(2,3)21-13(19)16-8-6-15(7-9-16)5-4-11(10-20-15)12(17)18/h11H,4-10H2,1-3H3,(H,17,18)
• InChI Key： RTGFXWVKLXJEDX-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)CCC21CCN(C(=O)OC(C)(C)C)CC2

Computed Properties

• Exact Mass: 299.17327290g/mol
• Monoisotopic Mass: 299.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.1